N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]-3-pyridinecarboxamide
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Overview
Description
N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]-3-pyridinecarboxamide is a pyridinecarboxamide. It derives from a nicotinamide.
Scientific Research Applications
Anticancer Properties
N-[5-(Trifluoromethyl)-1,3,4-thiadiazol-2-yl]-3-pyridinecarboxamide and its derivatives have shown promise in anticancer research. A study by Hafez and El-Gazzar (2020) synthesized various pyridine derivatives, including those with 1,3,4-oxa/thiadiazol structures, demonstrating significant in vitro antitumor activity against liver, colon, and breast cancer cell lines (Hafez & El-Gazzar, 2020).
Synthesis and Characterization
The synthesis and characterization of derivatives of this compound have been explored in various studies. El‐Sayed et al. (2008) synthesized N- and S-substituted 1,3,4-oxadiazole derivatives, providing insights into the structure and potential applications of these compounds (El‐Sayed et al., 2008). Additionally, Xinjian Song et al. (2008) synthesized and characterized a specific N-[5-(pyrid-4-yl)-1,3,4-thiadiazol-2-yl]urea derivative, revealing its crystal structure and fungicidal activities (Xinjian Song et al., 2008).
Antimicrobial Activity
Compounds based on this compound have also been investigated for their antimicrobial properties. Mamolo et al. (2001) synthesized derivatives with demonstrated antimycobacterial activity against strains of Mycobacterium tuberculosis and Mycobacterium avium (Mamolo et al., 2001).
Insecticidal Applications
Eckelbarger et al. (2017) explored N-[5-(aryl)-1,3,4-thiadiazol-2-yl]amides, derived from this compound, as a new class of insecticides effective against sap-feeding insect pests (Eckelbarger et al., 2017).
Properties
Molecular Formula |
C9H5F3N4OS |
---|---|
Molecular Weight |
274.22 g/mol |
IUPAC Name |
N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]pyridine-3-carboxamide |
InChI |
InChI=1S/C9H5F3N4OS/c10-9(11,12)7-15-16-8(18-7)14-6(17)5-2-1-3-13-4-5/h1-4H,(H,14,16,17) |
InChI Key |
HWBUIQQZXQVJLQ-UHFFFAOYSA-N |
SMILES |
C1=CC(=CN=C1)C(=O)NC2=NN=C(S2)C(F)(F)F |
Canonical SMILES |
C1=CC(=CN=C1)C(=O)NC2=NN=C(S2)C(F)(F)F |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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